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Compound of Interest

Methyl 2-chloro-5-
Compound Name:
(hydroxymethyl)benzoate

Cat. No.: B12084231

Get Quote

Executive Summary: Market Intelligence &
Availability

The molecular formula

represents a class of chlorinated benzoate esters essential for synthesizing active
pharmaceutical ingredients (APIs) targeting dopaminergic pathways (e.g., benzamide analogs)
and histamine H4 receptors. The two dominant isomers in the global supply chain are Methyl 5-
chloro-2-methoxybenzoate (CAS: 33924-48-0) and Methyl 4-chloro-3-methoxybenzoate (CAS:
116022-18-5).

Price Analysis: The Research vs. Commercial Divide

Pricing for these intermediates exhibits a non-linear scaling factor typical of fine chemical
building blocks.
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Price Range . Primary
Grade Scale Lead Time .
(USD) Source Region
Research (High $150 — $200 / USA/EU
) 100mg-5g 48 Hours ]
Purity) 100mg (Sigma, TCI)
Pilot (Process $500 — $1,200/ Global
100g-1Kkg 2—-3 Weeks o
Grade) kg Distributors

India (Gujarat),

Commercial Bulk > 50 kg $40 — $120 / kg 4-8 Weeks _
China

Sourcing Insight:

o High-Cost Drivers: Research-grade pricing (e.g., Sigma-Aldrich) is inflated by analytical
certification (NMR, HPLC) and "rare chemical” library maintenance fees.

o Bulk Opportunities: Suppliers in Ankleshwar, Gujarat (India) and Jiangsu (China) offer

significant cost reductions for uncertified technical grades (95-97%), which process chemists

can purify in-house via recrystallization.

Supply Chain Availability

e Global Stock: High availability for Methyl 5-chloro-2-methoxybenzoate due to its utility in
agrochemical synthesis (dicamba analogs).

e Risk Factor:Methyl 4-chloro-3-methoxybenzoate is often "Make-to-Order" (MTO) in bulk
quantities. Sourcing teams must validate supplier synthetic capacity before committing to
Phase II/lll supply agreements.

Technical Deep Dive: Chemical Identity

Understanding the positional isomerism is critical, as it dictates the reactivity profile during
downstream nucleophilic aromatic substitution (

).
Key Isomers[1]
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e Methyl 5-chloro-2-methoxybenzoate
o CAS: 33924-48-0[1][2][3][4]

o Structure: Benzoate ester with ortho-methoxy and meta-chloro substitution relative to the

ester.

o Reactivity: The methoxy group at the ortho position exerts steric influence, protecting the

carbonyl from premature hydrolysis.
o Methyl 4-chloro-3-methoxybenzoate
o CAS: 116022-18-5[5]

o Reactivity: The para-chloro position is highly activated for metal-catalyzed cross-coupling
(Suzuki-Miyaura) or

displacement by amines.

~hemical X[LI4][6]7][E]

Property Value Relevance to Protocol

Molecular Weight 200.62 g/mol Stoichiometric calculations.

Solid handling; ideal for

Melting Point 150-152 °C o
recrystallization.
N Compatible with standard
Solubility DCM, EtOAc, MeOH ]
organic workups.
] Requires standard thermal
Flash Point ~120 °C

safety protocols.

Synthesis Protocol: Fischer Esterification

Objective: Synthesize Methyl 5-chloro-2-methoxybenzoate from 5-chloro-2-methoxybenzoic
acid. Rationale: Acid-catalyzed Fischer esterification is selected over acyl chloride methods for
its atom economy, safety (no
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gas generation), and scalability.

Materials

e Precursor: 5-Chloro-2-methoxybenzoic acid (1.0 eq)
o Solvent/Reagent: Methanol (anhydrous, excess, 10-20 eq)
o Catalyst: Sulfuric acid (

, conc., 0.1 eq) or p-Toluenesulfonic acid (pTSA).

e Drying Agent: Magnesium Sulfate (

Step-by-Step Methodology

e Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux
condenser. Connect a drying tube (

) to the top of the condenser to exclude atmospheric moisture.

e Charging: Add 5-chloro-2-methoxybenzoic acid (20.0 g, 107 mmol) to the RBF.

» Solvation: Add anhydrous Methanol (150 mL). Stir until the solid is dispersed (partial
solubility is acceptable initially).

o Catalysis:Slowly add concentrated

(1.0 mL) dropwise. Caution: Exothermic reaction.

o Reflux: Heat the mixture to a gentle reflux (65 °C) for 6-8 hours.

o Self-Validation Check: Monitor reaction progress via TLC (30% EtOAc in Hexane). The
starting material (acid) will streak/stay at baseline; the product (ester) will move to

o Workup:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Cool reaction to room temperature.[6]

o

Concentrate in vacuo to remove excess methanol (recover solvent).

[¢]

Dissolve residue in Ethyl Acetate (100 mL).

Wash with Saturated

[¢]

(

mL) to neutralize catalyst and remove unreacted acid. Note: Cessation of bubbling (
) indicates neutralization.
o Wash with Brine (50 mL).

e |solation: Dry organic layer over

, filter, and evaporate to dryness.

 Purification: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield white
crystalline needles.

Synthesis Workflow Diagram

5-Chloro-2-methoxybenzoic Acid issolution MeOH + H2S04 Fischer Esterification Reaction Mixture NaHCO3 Wash Crystallization Methyl 5-chloro-2-methoxybenzoate
(Solid Precursor) (Reflux 8h) (Acid + Ester + MeOH) (Remove Acid) (Crystalline Solid)

Click to download full resolution via product page

Figure 1: Critical path for the acid-catalyzed synthesis of COH9CIO3 benzoate intermediates.

Strategic Applications in Drug Development
Scaffold for Dopamine Antagonists

The 2-methoxy-5-chloro substitution pattern is homologous to the benzamide core of
Metoclopramide and Cisapride.
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e Mechanism: The ester moiety serves as a temporary protecting group or a precursor for

amidation.
o Workflow:
o or Nitration (if adding amino groups).
o Ester hydrolysis
Acid chloride formation

Amide coupling.

H4 Receptor Ligands

Recent medicinal chemistry efforts utilize Methyl 4-chloro-3-methoxybenzoate to synthesize

aryl-1,3,5-triazine derivatives.[2]

» Role: The benzoate acts as the "Left-Hand Side" (LHS) lipophilic anchor, improving the
binding affinity to the G-protein coupled receptor.

Decision Logic for Sourcing
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Requirement:

C9H9CIO3 Intermediate

Scale Needed?
Small Large
< 100g (R&D) > 1kg (Pilot/Mfg) \Validated
Source: Sigma/TCl Source: India/China
($150/100mQ) ($50-100/kQ)
Fast Delivery Requires QC Check
andatory
In-House QC:
1. H-NMR

2. HPLC Purity

Click to download full resolution via product page
Figure 2: Sourcing decision matrix balancing cost, speed, and quality control requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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